Cas no 1383132-82-8 (3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid)

• Product Name: 3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
• CAS No: 1383132-82-8
• MF: C₁₁H₈BrN₃O₃
• MW: 310.103521347046
• CID: 2192402
• Update Time: 2023-08-06

3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-5-bromo-6-hydroxy-pyrimidin-4-yl)-benzoic acid
• 3-(2-amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
• 3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid

• Inchi： 1S/C11H8BrN3O3/c12-7-8(14-11(13)15-9(7)16)5-2-1-3-6(4-5)10(17)18/h1-4H,(H,17,18)(H3,13,14,15,16)
• InChI Key： UFOHQZFLINXEHR-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 458
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.89